N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(N-methyl-N-phenylsulfamoyl)benzamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-[methyl(phenyl)sulfamoyl]benzamide;hydrochloride
• InChI: InChI=1S/C25H26N4O3S2.ClH/c1-27(2)17-18-29(25-26-22-11-7-8-12-23(22)33-25)24(30)19-13-15-21(16-14-19)34(31,32)28(3)20-9-5-4-6-10-20;/h4-16H,17-18H2,1-3H3;1H
• InChI Key: NHVZADBFSWWPBZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=CC=CC=C2S1)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4.Cl
• Molecular Formula: C25H27ClN4O3S2
• Molecular Weight: 531.1 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(N-methyl-N-phenylsulfamoyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C25H27ClN4O3S2 and its molecular weight is 531.09. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Properties

• Antimicrobial Activity : Thiazole derivatives have been synthesized and evaluated for their antimicrobial effectiveness. These compounds showed promising results against a range of bacterial and fungal pathogens, indicating their potential as novel antimicrobial agents (Bikobo et al., 2017) Bikobo et al., 2017.

• Anticancer Evaluation : N-substituted benzamides based on thiazole and related scaffolds have been designed and synthesized, showing moderate to excellent anticancer activity against various cancer cell lines. This highlights the relevance of such compounds in developing new anticancer therapies (Ravinaik et al., 2021) Ravinaik et al., 2021.

Enzyme Inhibition and Molecular Docking Studies

• Enzyme Inhibition and Molecular Docking : Schiff bases derived from sulfa drugs have shown inhibition of various enzymes, including tyrosinase and α-amylase. Molecular docking studies provide insights into the binding interactions between these inhibitors and enzymes, elucidating the mechanism of action at a molecular level (Alyar et al., 2019) Alyar et al., 2019.

Corrosion Inhibition

• Corrosion Inhibition : Benzothiazole derivatives have been investigated for their corrosion inhibiting effects on steel in acidic environments. These studies reveal that such compounds can offer extra stability and high efficiency against steel corrosion, suggesting their application in corrosion protection technologies (Hu et al., 2016) Hu et al., 2016.